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Compound of Interest

Compound Name: MeOSuc-AAPM-PNA

Cat. No.: B1409345 Get Quote

For researchers and laboratory professionals handling MeOSuc-AAPM-PNA (N-

Methoxysuccinyl-Ala-Ala-Pro-Met-p-nitroanilide), a substrate used in cathepsin G activity

assays, ensuring its proper disposal is crucial for laboratory safety and environmental

protection.[1][2] This guide provides a clear, step-by-step process for the safe disposal of this

compound, based on established safety data.

Chemical and Physical Properties
A summary of the key properties of MeOSuc-AAPM-PNA is provided in the table below.

Understanding these characteristics is the first step in safe handling and disposal.

Property Value

CAS Number 70967-91-8

Molecular Formula C27H38N6O9S

Molecular Weight 622.69 g/mol

Storage Conditions -20°C

Disposal Protocol
The primary recommended method for the disposal of MeOSuc-AAPM-PNA is through a

licensed chemical destruction facility or by controlled incineration with flue gas scrubbing.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1409345?utm_src=pdf-interest
https://www.benchchem.com/product/b1409345?utm_src=pdf-body
https://www.echemi.com/produce/pr2211293235-n-methoxysuccinyl-ala-ala-pro-met-p-nitroanilide.html
https://www.medchemexpress.com/search.html?q=cathepsin&ft=&fa=&fp=
https://www.benchchem.com/product/b1409345?utm_src=pdf-body
https://www.benchchem.com/product/b1409345?utm_src=pdf-body
https://www.targetmol.com/attachment/sds/319503996739911701/TYD-00863
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1409345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Discharging this chemical into sewer systems or the environment must be strictly avoided.[3]

Workflow for Disposal of MeOSuc-AAPM-PNA

Preparation

Collection of Waste

Temporary Storage

Final Disposal

Wear appropriate PPE:
- Chemical impermeable gloves

- Safety glasses
- Lab coat

Work in a well-ventilated area

Collect waste MeOSuc-AAPM-PNA
and contaminated materials

(e.g., pipette tips, tubes)

Start Collection

Place in a suitable, closed,
and clearly labeled container

Store container in a dry, cool,
and well-ventilated place

Store Securely

Keep away from foodstuffs and
incompatible materials

Arrange for disposal by a
licensed chemical waste contractor

Ready for Disposal

Provide Safety Data Sheet
to the contractor

Method: Controlled incineration
or chemical destruction plant
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A step-by-step workflow for the safe disposal of MeOSuc-AAPM-PNA.

Handling of Spills and Contaminated Materials
In the event of a spill, it is important to prevent the chemical from entering drains.[3] Spilled

material should be collected and placed in a suitable, closed container for disposal.[3] All

sources of ignition should be removed, and spark-proof tools should be used during cleanup.[3]

Contaminated clothing should be removed immediately, and the affected skin should be

washed with soap and plenty of water.[3]

Packaging that has contained MeOSuc-AAPM-PNA should be triple-rinsed (or equivalent)

before being offered for recycling or reconditioning.[3] Alternatively, the packaging can be

punctured to render it unusable and then disposed of in a sanitary landfill.[3] For combustible

packaging materials, controlled incineration with flue gas scrubbing is a possible disposal

method.[3]

First-Aid Measures
In case of accidental exposure to MeOSuc-AAPM-PNA, the following first-aid measures should

be taken:
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Exposure Route First-Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If the person is not

breathing, provide artificial respiration and seek

immediate medical attention. Do not use mouth-

to-mouth resuscitation if the substance was

ingested or inhaled.[3]

Skin Contact

Remove contaminated clothing immediately.

Wash the affected area with soap and plenty of

water. Consult a doctor.[3]

Eye Contact
Rinse the eyes with pure water for at least 15

minutes and consult a doctor.[3]

Ingestion

Rinse the mouth with water. Do not induce

vomiting. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[3]

Regulatory Information
It is important to note that MeOSuc-AAPM-PNA is not listed in the following chemical

inventories:

European Inventory of Existing Commercial Chemical Substances (EINECS)[3]

United States Toxic Substances Control Act (TSCA) Inventory[3]

China Catalog of Hazardous chemicals 2015[3]

New Zealand Inventory of Chemicals (NZIoC)[3]

Philippines Inventory of Chemicals and Chemical Substances (PICCS)[3]

Vietnam National Chemical Inventory[3]

Chinese Chemical Inventory of Existing Chemical Substances (China IECSC)[3]
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Korea Existing Chemicals List (KECL)[3]

Disposal must be carried out in accordance with all applicable local, state, and federal

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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